Cas no 21962-53-8 (3-formyl-4-methoxybenzonitrile)

3-Formyl-4-methoxybenzonitrile is a versatile aromatic compound featuring both formyl and nitrile functional groups on a methoxy-substituted benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and fine chemicals. The electron-withdrawing nitrile and formyl groups enhance reactivity in nucleophilic additions and condensations, while the methoxy group offers tunable electronic properties. This compound is well-suited for pharmaceutical and agrochemical applications, where its functional groups enable precise derivatization. High purity grades ensure consistent performance in sensitive reactions. Its stability under standard conditions and compatibility with common solvents further facilitate handling in laboratory and industrial settings.
3-formyl-4-methoxybenzonitrile structure
21962-53-8 structure
Product Name:3-formyl-4-methoxybenzonitrile
CAS No:21962-53-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD13195275
CID:1405017
PubChem ID:329764475
Update Time:2025-06-08

3-formyl-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-formyl-4-methoxybenzonitrile
    • 3-cyano6-methoxybenzaldehyde
    • FT-0687018
    • KB-43016
    • 2-Methoxy-5-cyanobenzaldehyde
    • 5-CYANO-2-METHOXY BENZALDEHYDE
    • N-NITROSO METHYL UREA
    • 5-Cyano-2-methoxybenzaldehyde
    • A51135
    • DTXSID90437124
    • A851170
    • SCHEMBL5221782
    • 5-Cyano-2-methoxybenzaldehyde, 97%
    • AS-60010
    • CS-0374114
    • AKOS006336183
    • 3-formyl-4-methoxy-benzonitrile
    • 21962-53-8
    • MFCD13195275
    • HJDXZGCTGAWUFZ-UHFFFAOYSA-N
    • 3-Formyl-4-methoxybenzonitrile;5-Cyano-2-methoxybenzaldehyde
    • MDL： MFCD13195275
    • Inchi： 1S/C9H7NO2/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,6H,1H3
    • InChI Key： HJDXZGCTGAWUFZ-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(C#N)=CC=1C=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-120 °C
  • Boiling Point: 281.9±20.0 ºC (760 Torr),
  • Flash Point: 121.2±12.0 ºC,
  • Solubility: Very slightly soluble (0.31 g/l) (25 º C),
  • PSA: 50.09000
  • LogP: 1.37938
  • Sensitiveness: Air Sensitive

3-formyl-4-methoxybenzonitrile Security Information

3-formyl-4-methoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-VN751-50mg
3-formyl-4-methoxybenzonitrile
 21962-53-8 97%
50mg
 ￥267.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-VN751-100mg
3-formyl-4-methoxybenzonitrile
 21962-53-8 97%
100mg
 ￥472.0 2022-02-28
Alichem
A014000840-1g
5-Cyano-2-methoxybenzaldehyde
 21962-53-8 95%
1g
 $314.60 2023-09-02
abcr
AB542985-250 mg
5-Cyano-2-methoxybenzaldehyde; .
 21962-53-8
250MG
 €127.00 2023-04-14
abcr
AB542985-1 g
5-Cyano-2-methoxybenzaldehyde; .
 21962-53-8
1g
 €297.00 2023-04-14
abcr
AB542985-5 g
5-Cyano-2-methoxybenzaldehyde; .
 21962-53-8
5g
 €807.00 2023-04-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
729426-500MG
5-Cyano-2-methoxybenzaldehyde
 21962-53-8
500mg
 ¥807.33 2023-11-26
abcr
AB542985-10 g
5-Cyano-2-methoxybenzaldehyde; .
 21962-53-8
10g
 €1,317.00 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1444784-100mg
3-Formyl-4-methoxybenzonitrile
 21962-53-8 98%
100mg
 ￥144 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1444784-250mg
3-Formyl-4-methoxybenzonitrile
 21962-53-8 98%
250mg
 ￥193 2023-04-14

3-formyl-4-methoxybenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21962-53-8)3-formyl-4-methoxybenzonitrile
Order Number:A851170
Stock Status:in Stock
Quantity:1.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):174.0
Email:sales@amadischem.com

3-formyl-4-methoxybenzonitrile Related Literature

Related Categories

21962-53-8 (3-formyl-4-methoxybenzonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21962-53-8)3-formyl-4-methoxybenzonitrile
A851170
Purity:99%
Quantity:1.0g
Price ($):174.0
Email